Cas no 13906-90-6 (2-Benzylaziridine)

2-Benzylaziridine structure
2-Benzylaziridine structure
Product Name:2-Benzylaziridine
CAS No:13906-90-6
Molecular Formula:C9H11N
Molecular Weight:133.19034
MDL:MFCD11846455
CID:49535
PubChem ID:103025

2-Benzylaziridine Properties

Names and Identifiers

    • 2-Benzylaziridine
    • Aziridine, 2-(phenylmethyl)-
    • (+-)-2-Benzyl-aziridin
    • (R,S)-2-Benzylaziridin
    • 2-(phenylmethyl)aziridine
    • 2-Benzylaziridin
    • 2-Benzyl-aziridin
    • 2-benzyl-aziridine
    • AC1Q1HOE
    • ACMC-209v85
    • AG-D-78820
    • Aziridine, 2-benzyl-
    • Benzyl-2-aziridin
    • Einecs 237-677-9
    • FT-0655476
    • 13906-90-6
    • NS00052719
    • FT-0649055
    • EN300-7645847
    • A807476
    • CDA18495
    • LKQAJXTWYDNYHK-UHFFFAOYSA-N
    • DTXSID80930295
    • SCHEMBL538541
    • AKOS015891452
    • FT-0771020
    • DIETHYL2-[(3-THIENYLAMINO)METHYLIDENE!MALONATE,97+%
    • CS-0217531
    • MFCD11846455
    • MDL: MFCD11846455
    • InChIKey: LKQAJXTWYDNYHK-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H11N/c1-2-4-8(5-3-1)6-9-7-10-9/h1-5,9-10H,6-7H2
    • SMILES: C1=CC=C(C=C1)CC2CN2

Computed Properties

  • Exact Mass: 133.089
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 133.089
  • Heavy Atom Count: 10
  • Complexity: 105
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 21.9Ų

Experimental Properties

  • LogP: 1.52970
  • PSA: 21.94000
  • Refractive Index: 1.568
  • Boiling Point: 205 ºC
  • Flash Point: 76 ºC
  • Density: 1.044

2-Benzylaziridine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001AL5-50mg
Aziridine, 2-(phenylmethyl)-
13906-90-6 90%
50mg
$143.00 2024-06-21
A2B Chem LLC
AA59577-50mg
Aziridine, 2-(phenylmethyl)-
13906-90-6 90%
50mg
$108.00 2024-04-20
Aaron
AR001ATH-50mg
Aziridine, 2-(phenylmethyl)-
13906-90-6 90%
50mg
$120.00
abcr
AB450478-1 g
2-Benzylaziridine, 90%; .
13906-90-6 90%
1g
€619.00 2023-07-18
Alichem
A019139636-1g
2-Benzylaziridine
13906-90-6 95%
1g
621.72 USD
Chemenu
CM200551-1g
2-benzylaziridine
13906-90-6 95%
1g
$729
Crysdot LLC
CD12146352-1g
2-Benzylaziridine
13906-90-6 95+%
1g
$772 2024-07-23
Enamine
EN300-7645847-0.05g
2-benzylaziridine
13906-90-6 90%
0.05g
$69.0 2024-05-22

2-Benzylaziridine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:13906-90-6)2-Benzylaziridine
A807476
Purity:99%/99%/99%
Quantity:250mg/1g/5g
Price($):168.0/367.0/986.0